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Cat. No.: B1683029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trichloromelamine (TCM), with the chemical formula C₃H₃Cl₃N₆, is a potent oxidizing agent

and a derivative of melamine.[1][2] This technical guide provides a comprehensive overview of

the reactivity profile of trichloromelamine, consolidating available data on its chemical and

physical properties, stability, and hazardous reactions. Detailed methodologies for its synthesis

and for the characterization of its oxidizing properties are presented. The information is

intended to serve as a crucial resource for professionals handling this compound in research,

industrial, and drug development settings.

Chemical and Physical Properties
Trichloromelamine is a white to off-white or yellow fine powder with a distinct chlorine odor.[1]

[2] It is characterized by its high chlorine content, which is fundamental to its reactivity. A

saturated aqueous solution of trichloromelamine exhibits a pH of 4.[1]

Table 1: Physical and Chemical Properties of Trichloromelamine
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Property Value Reference

Molecular Formula C₃H₃Cl₃N₆ [1]

Molecular Weight 229.46 g/mol [3]

Appearance
White to off-white/yellow fine

powder
[1][2]

Odor Chlorine-like [1]

Melting Point >300 °C (>572 °F) [1][3]

Boiling Point Decomposes [1][3]

Solubility in Water < 1 mg/mL at 20 °C (68 °F) [1][3]

Solubility in other solvents Soluble in hot acetic acid [4][5]

Vapor Pressure 0.000071 mmHg [1]

Autoignition Temperature 160 °C (320 °F) [1][3]

Reactivity Profile
Trichloromelamine is a highly reactive and unstable compound, primarily due to the presence

of N-Cl bonds. Its reactivity is dominated by its strong oxidizing nature.

Stability and Decomposition
Trichloromelamine is sensitive to heat, friction, and light.[3][5] It is known to be unstable and

can decompose upon heating, emitting toxic fumes that include carbon monoxide, carbon

dioxide, chlorine, nitrogen oxides, and hydrogen chloride gas.[3][6] There is a risk of explosion

if it is heated under confinement.[7]

Oxidizing Properties and Incompatibilities
As a potent oxidizing agent, trichloromelamine can intensify fires. It can ignite spontaneously

when in contact with reactive organic materials.[1][3] It is incompatible with a range of

substances, including:

Strong oxidizing agents[1][3]
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Strong reducing agents[1][3]

Combustible organic materials[7]

Acetone, ammonia, aniline, and diphenylamine: Addition of these substances causes a rapid

reaction accompanied by smoke and flame after a short delay.[3]

Acids and bases: Mixing with acid or ammonia can release chlorine gas.[8]

Reaction with Water
Trichloromelamine is insoluble in water.[1][3] However, it breaks down quickly in the presence

of moisture, forming hypochlorous acid and melamine.[9]

Experimental Protocols
Synthesis of Trichloromelamine
The synthesis of trichloromelamine can be achieved through the chlorination of melamine,

with hexachloromelamine as an intermediate. The following protocol is based on a patented

process.

Experimental Workflow for Trichloromelamine Synthesis
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Step 1: Formation of Hexachloromelamine

Step 2: Solubilization and Separation

Step 3: Reaction to form Trichloromelamine

Suspend Melamine in Water

Bubble Chlorine Gas through Suspension

Stir at Room Temperature

Obtain Hexachloromelamine Suspension

Add Water-Immiscible Solvent (e.g., CCl4)

Dissolve Hexachloromelamine

Separate Aqueous Phase

Obtain Anhydrous Hexachloromelamine Solution

Add Melamine and Activator (e.g., Acetic Acid, Water)

React at Reflux Temperature

Filter and Wash with Solvent

Dry the Product

Obtain Trichloromelamine Powder

Click to download full resolution via product page

Caption: Workflow for the synthesis of trichloromelamine.
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Detailed Methodology:

Preparation of Hexachloromelamine: Suspend melamine in water (e.g., 21 g in 1000 g of

water) and maintain intense stirring at room temperature. Bubble chlorine gas through the

suspension, ensuring complete absorption. Continue for approximately 30 minutes to obtain

an aqueous suspension of hexachloromelamine.[3]

Solubilization and Phase Separation: To the hexachloromelamine suspension, add a water-

immiscible solvent such as carbon tetrachloride (e.g., 1400 g) to dissolve the solid.[3] Allow

the phases to separate and remove the aqueous phase to obtain a substantially anhydrous

solution of hexachloromelamine.[3]

Formation of Trichloromelamine: To the hexachloromelamine solution, add a specific

amount of non-chlorinated melamine (e.g., 14.8 g) and an activator, such as acetic acid (e.g.,

1.2 g) and water (e.g., 1.2 g).[3] Heat the mixture to reflux temperature and allow it to react

for several hours (e.g., 6 hours) with intense stirring.[3]

Product Isolation: After the reaction is complete, filter the solid product, wash it with the

solvent used (e.g., CCl₄), and dry it in an oven at a controlled temperature (e.g., 80°C) to

yield trichloromelamine as a fine white powder.[3]

Characterization of Oxidizing Properties (Based on UN
Test O.1)
To quantify the oxidizing potential of trichloromelamine, standardized tests for oxidizing solids,

such as the UN Test O.1, can be employed. This test compares the burning rate of a mixture of

the substance with a combustible material (cellulose) to that of a reference mixture.

Experimental Workflow for UN Test O.1
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Prepare Test and Reference Mixtures

Test Mixture: Trichloromelamine and Cellulose (4:1 and 1:1 ratios) Reference Mixture: Potassium Bromate and Cellulose (e.g., 3:7 ratio)

Form a Conical Pile of the Mixture

Ignite the Pile with a Heated Wire

Measure and Record the Burning Time

Compare Burning Times of Test and Reference Mixtures

Classify Oxidizing Hazard

Click to download full resolution via product page

Caption: General workflow for characterizing oxidizing solids.

Detailed Methodology:

Sample Preparation: Prepare homogeneous mixtures of trichloromelamine with dried

fibrous cellulose at mass ratios of 4:1 and 1:1. Also, prepare a reference mixture of

potassium bromate and cellulose (e.g., in a 3:7 mass ratio).[10]
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Test Procedure: Form a 30 g conical pile of the mixture on a non-combustible surface. Ignite

the pile using a standardized ignition source (e.g., an electrically heated wire).

Data Collection: Measure the time it takes for the reaction to propagate along the pile.

Analysis: Compare the mean burning time of the trichloromelamine-cellulose mixtures with

that of the reference potassium bromate-cellulose mixture. A shorter burning time indicates a

stronger oxidizing potential.[10]

Hazardous Reactions and Incompatibilities
The following diagram illustrates the known hazardous reactions and incompatibilities of

trichloromelamine.

Hazardous Reactivity of Trichloromelamine
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Physical Stimuli

Incompatible Materials
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Caption: Incompatibilities and hazardous reactions of trichloromelamine.

Handling and Storage
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Given its reactive and hazardous nature, strict safety protocols must be followed when handling

trichloromelamine.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[4] A NIOSH-approved respirator with an appropriate cartridge should be

used, especially when handling the powder.[1]

Handling: Avoid contact with skin, eyes, and clothing. Minimize dust generation and

accumulation. Keep away from sources of ignition and incompatible materials.

Storage: Store in a tightly closed container under an inert atmosphere. The material should

be kept in a cool, dry, well-ventilated area, away from organic compounds and other

incompatible substances.[4] Refrigerated temperatures (2-8°C) are recommended for long-

term storage.[4]

Spill Cleanup: In case of a spill, dampen the solid material with 5% acetic acid before

transferring it to a suitable container for disposal.[3]

Applications
The strong oxidizing properties of trichloromelamine make it effective for several applications:

Disinfectant and Sanitizer: It is used in the manufacturing of sanitizers for equipment and

surfaces in the food and medical industries.[2]

Biocide: It serves as an active ingredient in pesticides to control fungi and bacteria in

agricultural settings.[2]

Water Treatment: Trichloromelamine is employed in water treatment processes to eliminate

pathogens and ensure the safety of drinking water.[2][7]

Conclusion
Trichloromelamine is a highly reactive and hazardous compound that requires careful

handling and a thorough understanding of its reactivity profile. Its strong oxidizing properties

are the basis for its utility as a disinfectant and biocide, but also the source of its significant

incompatibilities and potential for hazardous reactions. The experimental protocols outlined in
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this guide provide a framework for the safe synthesis and characterization of this compound. It

is imperative for all personnel working with trichloromelamine to adhere to strict safety

guidelines to mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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